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Compound of Interest

Compound Name: Histidinamide, D-

Cat. No.: B1613020

Technical Data Sheet: D-Histidinamide

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for D-Histidinamide, a derivative of the amino acid
D-histidine. It is intended to serve as a quick reference for laboratory and research
applications.

Chemical Identity

D-Histidinamide is the amide form of D-histidine, an unnatural isomer of the naturally occurring
L-histidine. The presence of the D-configuration at the alpha-carbon is a key structural feature
influencing its biological activity and metabolic stability.

Quantitative Data Summary

The fundamental molecular properties of D-Histidinamide are summarized in the table below.
This data is essential for a variety of experimental calculations, including molarity, mass
spectrometry, and stoichiometric analyses.
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Property Value
Molecular Formula C6H10N40J1]
Molecular Weight 154.17 g/mol [1]

(2R)-2-amino-3-(1H-imidazol-5-
yl)propanamide[1]

IUPAC Name

CAS Number 891787-99-8[1]

Structural Information

The chemical structure of D-Histidinamide consists of a central alpha-carbon with a D-
configuration, an amino group, a propanamide group, and a side chain featuring an imidazole
ring.

Experimental Protocols

Detailed experimental protocols are highly specific to the research application. However, a
general protocol for the synthesis of D-Histidinamide is outlined below.

Stereospecific Amidation of D-Histidine

This method is a common approach to synthesize D-Histidinamide while preserving its
stereochemistry.

e Reactants:

[¢]

D-Histidine (starting material)

o

Amidation agent (e.g., a carbodiimide such as DCC or EDC, often with an additive like
HOBt to prevent racemization)

o

Ammonia source (e.g., ammonium chloride with a base, or aqueous ammonia)

o

Appropriate solvent (e.g., dimethylformamide - DMF)

e General Procedure:
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o The carboxylic acid of D-histidine is activated using the amidation agent.
o The activated intermediate is then reacted with an ammonia source to form the amide.

o The reaction is typically carried out under controlled temperature to minimize side
reactions and racemization.

o Purification of the final product is usually achieved through crystallization or
chromatography.

Logical Workflow for Synthesis

The following diagram illustrates the logical steps involved in the synthesis of D-Histidinamide
from D-Histidine.

Caption: Synthetic workflow for D-Histidinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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